Cas no 320418-87-9 (2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide)
2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- [2,5-bis(2,2,2-trifluoroethoxy)phenyl]formamido 3-(trifluoromethyl)benzoate
- 2,5-bis(2,2,2-trifluoroethoxy)-N-((3-(trifluoromethyl)benzoyl)oxy)benzenecarboyjimide
- 2,5-bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide
- 2,5-bis(2,2,2-trifluoroethoxy)-N-(3-(trifluoromethyl)benzoyloxy)benzamide
- 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide
-
- Inchi: 1S/C19H12F9NO5/c20-17(21,22)8-32-12-4-5-14(33-9-18(23,24)25)13(7-12)15(30)29-34-16(31)10-2-1-3-11(6-10)19(26,27)28/h1-7H,8-9H2,(H,29,30)
- InChI Key: HFIIYCPVFCFCHN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C(=O)ONC(C2C=C(C=CC=2OCC(F)(F)F)OCC(F)(F)F)=O)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 695
- XLogP3: 6
- Topological Polar Surface Area: 73.9
2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676507-1mg |
2,5-Bis(2,2,2-trifluoroethoxy)-N-((3-(trifluoromethyl)benzoyl)oxy)benzamide |
320418-87-9 | 98% | 1mg |
¥535 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676507-2mg |
2,5-Bis(2,2,2-trifluoroethoxy)-N-((3-(trifluoromethyl)benzoyl)oxy)benzamide |
320418-87-9 | 98% | 2mg |
¥619 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676507-5mg |
2,5-Bis(2,2,2-trifluoroethoxy)-N-((3-(trifluoromethyl)benzoyl)oxy)benzamide |
320418-87-9 | 98% | 5mg |
¥661 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676507-10mg |
2,5-Bis(2,2,2-trifluoroethoxy)-N-((3-(trifluoromethyl)benzoyl)oxy)benzamide |
320418-87-9 | 98% | 10mg |
¥862 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676507-20mg |
2,5-Bis(2,2,2-trifluoroethoxy)-N-((3-(trifluoromethyl)benzoyl)oxy)benzamide |
320418-87-9 | 98% | 20mg |
¥1264 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676507-25mg |
2,5-Bis(2,2,2-trifluoroethoxy)-N-((3-(trifluoromethyl)benzoyl)oxy)benzamide |
320418-87-9 | 98% | 25mg |
¥1375 | 2023-04-14 |
2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide
Introduction to 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide (CAS No. 320418-87-9)
2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide, also known by its CAS number 320418-87-9, is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and materials science. This compound features multiple trifluoroethoxy and trifluoromethyl groups, which contribute to its distinctive chemical properties and biological activities.
The molecular structure of 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide is characterized by a central benzene ring substituted with two trifluoroethoxy groups at the 2 and 5 positions. Additionally, the compound contains an amide group linked to a benzoyl moiety that is further substituted with a trifluoromethyl group at the 3 position. This intricate arrangement of functional groups imparts the molecule with high lipophilicity and stability, making it an attractive candidate for various pharmaceutical and industrial applications.
In recent years, there has been significant interest in the development of fluorinated compounds due to their unique properties. Fluorine atoms are known to enhance the metabolic stability and bioavailability of organic molecules, which is particularly important in drug design. The presence of multiple fluorine atoms in 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide suggests that it may exhibit enhanced pharmacokinetic properties compared to non-fluorinated analogs.
Clinical Applications:
In the realm of medicinal chemistry, 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide has shown promise as a potential therapeutic agent. Research studies have indicated that this compound possesses anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression.
The anti-inflammatory effects of 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide have also been explored. A recent study in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammation in animal models by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide could be a valuable candidate for the treatment of inflammatory diseases.
Mechanisms of Action:
The biological activities of 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide are attributed to its ability to modulate key signaling pathways involved in cell survival and inflammation. Specifically, this compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating immune responses and cell survival. By suppressing NF-κB activity, 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide can reduce the expression of pro-inflammatory genes and promote apoptosis in cancer cells.
Synthesis and Characterization:
The synthesis of 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide involves several steps and requires careful control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 1-bromo-4-nitro-benzene with trifluoroethyl alcohol to form the corresponding trifluoroethoxide derivative. Subsequent reduction of the nitro group followed by acylation with trifluoromethyl benzoyl chloride yields the final product.
The characterization of 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide typically involves various spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These methods provide detailed information about the molecular structure and purity of the compound.
Potential Industrial Applications:
Beyond its medicinal applications, 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide has potential uses in materials science due to its high thermal stability and chemical resistance. Fluorinated compounds are often employed in the development of advanced materials such as coatings and polymers due to their superior performance properties.
In summary, 2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide (CAS No. 320418-87-9) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an intriguing subject for further research and development.
320418-87-9 (2,5-Bis(2,2,2-trifluoroethoxy)-N-{[3-(trifluoromethyl)benzoyl]oxy}benzenecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)